{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol

• IUPAC Name: [4-[4-(4-methylpiperidin-1-yl)butoxy]phenyl]methanol
• InChI: InChI=1S/C17H27NO2/c1-15-8-11-18(12-9-15)10-2-3-13-20-17-6-4-16(14-19)5-7-17/h4-7,15,19H,2-3,8-14H2,1H3
• InChI Key: KMXJIGNHICDGKX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCCOC2=CC=C(C=C2)CO
• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol

Description

{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol is a compound that has been extensively studied for its potential applications in scientific research. This compound has gained significant attention due to its unique chemical structure and the potential it holds for various research applications. In

Mechanism of Action

The mechanism of action of {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. Additionally, {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol in lab experiments is its potential applications in studying the inflammatory response and cancer. Additionally, this compound has been shown to have low toxicity, which makes it a suitable candidate for in vivo studies. However, one of the limitations of using {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol in lab experiments is its limited solubility in water, which can make it challenging to work with.

Future Directions

There are several future directions for the study of {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol. One potential future direction is to study its potential applications in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Finally, future studies could focus on developing more efficient synthesis methods for {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol, which could make it more accessible for scientific research.

Synthesis Methods

The synthesis of {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol involves several steps. The first step involves the reaction of 4-bromobenzonitrile with 4-(4-hydroxybutoxy)phenylboronic acid in the presence of a palladium catalyst. This reaction results in the formation of 4-[4-(4-bromobutoxy)phenyl]benzonitrile. The second step involves the reaction of 4-[4-(4-bromobutoxy)phenyl]benzonitrile with 4-methylpiperidine in the presence of a base. This reaction results in the formation of {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol.

Scientific Research Applications

{4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol has been extensively studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory properties and can be used to study the inflammatory response in cells. It has also been shown to inhibit the growth of cancer cells and can be used to study the mechanism of action of cancer drugs. Additionally, {4-[4-(4-methyl-1-piperidinyl)butoxy]phenyl}methanol has been shown to have potential applications in the treatment of neurodegenerative diseases.